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Compound of Interest

1-(5-Bromo-2-
Compound Name:
methoxyphenyl)adamantane

Cat. No.: B139514

Introduction

1-(5-Bromo-2-methoxyphenyl)adamantane is a crucial synthetic intermediate in the field of
medicinal chemistry and drug development. Its unique structure, combining a bulky, lipophilic
adamantane cage with a functionalized phenyl ring, makes it a valuable building block for
complex molecular architectures. The adamantane moiety is often incorporated into drug
candidates to enhance their lipophilicity and stability, thereby improving pharmacokinetic
properties such as absorption, distribution, metabolism, and excretion (ADME)[1][2]. This
document provides detailed protocols for the synthesis of 1-(5-Bromo-2-
methoxyphenyl)adamantane and its application in further synthetic transformations,
particularly in the preparation of Adapalene, a third-generation topical retinoid.

Physicochemical Properties

1-(5-Bromo-2-methoxyphenyl)adamantane is a white to light yellow crystalline solid.[3] Its
key physical and chemical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b139514?utm_src=pdf-interest
https://www.benchchem.com/product/b139514?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3650105/
https://pubmed.ncbi.nlm.nih.gov/20858176/
https://www.benchchem.com/product/b139514?utm_src=pdf-body
https://www.benchchem.com/product/b139514?utm_src=pdf-body
https://www.benchchem.com/product/b139514?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2339346.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value References
CAS Number 104224-63-7 [BI4151I61[71I8]
Molecular Formula C17H21BrO [BIA]516171I9]
Molecular Weight 321.25 g/mol [B114116]1[71[10]
White to light yellow-green
Appearance _ [31[61[7]
solid/powder
Melting Point 139-144 °C [31[6]1[71[8]
Boiling Point 402.5 £ 38.0 °C (Predicted) [B161[718111]
Density 1.346 + 0.06 g/cm3 (Predicted) 316171811 1]
Chloroform (Slightly), Ethyl
Solubility _( ghtly) Y [3][8]
Acetate (Slightly)
2-(1-Adamantyl)-4-
Synonyms [BI[4]1[71[10]

bromoanisole

Synthesis Protocols

There are multiple reported routes for the synthesis of 1-(5-Bromo-2-
methoxyphenyl)adamantane. Below are two common and effective protocols.

Protocol 1: Methylation of 2-(1-Adamantyl)-4-bromophenol

This method involves the methylation of the precursor phenol to yield the desired methoxy
derivative.

Experimental Workflow: Protocol 1
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Workflow for the synthesis of 1-(5-Bromo-2-methoxyphenyl)adamantane via methylation.

Methodology:

e To a stirred mixture of anhydrous N,N-dimethylformamide (5 ml), add 2-(1-adamantyl)-4-
bromophenol (0.5 g; 1.62 mmol) and anhydrous potassium carbonate (0.335 g; 2.42 mmol).

[31[]
e Add iodomethane (1 ml) to the mixture.[3][9]
 Stir the reaction mixture at room temperature for 2 hours.[3][9]
e Upon completion, dilute the mixture with distilled water (100 ml).[3][9]
o Extract the aqueous layer with ethyl acetate (100 ml).[3][9]
o Combine the organic layers, dry with anhydrous magnesium sulfate, and filter.[3][9]
o Pass the filtrate through a silica gel column to remove impurities.[3][9]
o Concentrate the filtrate under reduced pressure to yield the final product.[3][9]

Quantitative Data:
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Reactant Molar Eq. Quantity
2-(1-Adamantyl)-4-

1.0 0.5 g (1.62 mmol)
bromophenol
Anhydrous Potassium

15 0.335 g (2.42 mmol)
Carbonate
lodomethane - 1ml
Anhydrous DMF - 5ml

| Product Yield | | 0.49 g (94%)[3][9] |
Protocol 2: Friedel-Crafts Alkylation of 4-Bromoanisole

This protocol utilizes a direct alkylation of 4-bromoanisole with 1-adamantanol in the presence
of a strong acid.

Methodology:

e Dissolve 1-adamantanol (30.25 g, 200 mmol) and 4-bromoanisole (37.21 g, 200 mmol) in
dichloromethane (130 mL).[9]

e Add concentrated sulfuric acid (11 mL) dropwise to the solution.[9]

« Stir the resulting light pink solution at ambient temperature for 20 hours.[9]

e Decant the solvent. Add water (100 mL) and hexane (100 mL) to the remaining solid.[9]
« Filter the solid, wash with hexane, and dry to yield the product.[9]

e The supernatant can be further diluted with hexane, washed with water and brine, dried over
MgSOas, and filtered through a silica gel pad to recover additional product.[9]

Quantitative Data:
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Reactant Molar Eq. Quantity
1-Adamantanol 1.0 30.25 g (200 mmol)
4-Bromoanisole 1.0 37.21 g (200 mmol)
Concentrated H2SOa4 - 11 mL
Dichloromethane - 130 mL

| Product Yield | | ~75%[9] |

Spectroscopic Data

The identity and purity of 1-(5-Bromo-2-methoxyphenyl)adamantane can be confirmed by
Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Type Spectroscopic Details References

8: 7.27-7.22 (m, 2H); 6.31 (d,
1H-NMR (CDCls) 1H, J = 6.5 Hz); 3.78 (s, 3H); [3][9]
2.04 (s, 10H); 1.74 (br, 5H)

0: 1.75 (s, 6H), 2.03 (s, 9H),
13C-NMR (DMSO-ds, 3.81 (s, 3H), 6.82 (d, 1H, J=8
Predicted) Hz), 7.17 (s, 1H), 7.23 (d, 1H,

J=8 Hz)

Applications as a Synthetic Intermediate

The primary application of 1-(5-Bromo-2-methoxyphenyl)adamantane is as a precursor for
more complex molecules, most notably in the synthesis of Adapalene.[3][12] The bromo-
substituent provides a reactive handle for carbon-carbon bond formation through various cross-

coupling reactions.

Logical Flow in Drug Synthesis
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General synthetic pathway utilizing the intermediate in drug development.

Protocol 3: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling
of 1-(5-Bromo-2-methoxyphenyl)adamantane with an arylboronic acid. This reaction is a
powerful method for forming biaryl structures, which are common motifs in pharmacologically
active molecules.[13][14]

Synthetic Pathway: Suzuki-Miyaura Coupling

Suzuki-Miyaura Cross-Coupling

Pd Catalyst (e.g., Pd(PPhs)a4)
Base (e.g., K2CO3)
Solvent Reaction Conditions

ArbeoronicAcid _____________________;
(R-B(OH)2) >

Coupled Biaryl Product

1-(5-Bromo-2-methoxyphenyl)
adamantane

Click to download full resolution via product page

Schematic of the Suzuki-Miyaura cross-coupling reaction.

Methodology:
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e Reaction Setup: In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen),
combine 1-(5-Bromo-2-methoxyphenyl)adamantane (1.0 equiv.), the desired arylboronic
acid (1.2 equiv.), a palladium catalyst (e.g., Pd(PPhs)4, 2-5 mol%), and a base (e.g., K2COs
or KsPOa, 2.0-3.0 equiv.).[13][14][15]

o Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent
like 1,4-dioxane or DME and water (e.g., 4:1 ratio).[13][14][15]

o Reaction: Heat the mixture with vigorous stirring to 80-100 °C.[14]

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[16]

o Work-up: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl
acetate) and wash sequentially with water and brine.[15][16]

« |solation: Dry the organic layer over anhydrous NazSOa4 or MgSOa4, filter, and concentrate
under reduced pressure.[15]

« Purification: Purify the crude residue by column chromatography on silica gel to obtain the
pure biaryl product.[14][15]

This versatile intermediate’s ability to undergo such transformations makes it a valuable
component in the synthetic chemist's toolbox for constructing complex, biologically relevant
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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